Cas no 19792-68-8 (21H-Biline-8,12-dipropanoicacid,2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-,8,12-dimethyl ester)

21H-Biline-8,12-dipropanoicacid,2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-,8,12-dimethyl ester structure
19792-68-8 structure
Product Name:21H-Biline-8,12-dipropanoicacid,2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-,8,12-dimethyl ester
CAS No:19792-68-8
Molecular Formula:C35H40N4O6
Molecular Weight:612.7153
CID:123772
PubChem ID:5942341

21H-Biline-8,12-dipropanoicacid,2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-,8,12-dimethyl ester Properties

Names and Identifiers

    • 21H-Biline-8,12-dipropanoicacid,2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-,8,12-dimethyl ester
    • 21H-Biline-8,12-dipropanoicacid,2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethy...
    • 21H-Biline-8,12-dipropanoicacid,2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-,8,12-dimethyl est
    • Bilirubin dimethyl ester
    • (Z,Z)-bilirubindimethylester
    • methyl 3-[5-[(Z)-(4-ethenyl-3-methyl-5-oxopyrrol-2-ylidene)methyl]-2-[[5-[(Z)-(3-ethenyl-4-methyl-5-oxopyrrol-2-ylidene)methyl]-3-(3-methoxy-3-oxopropyl)-4-methyl-1H-pyrrol-2-yl]methyl]-4-methyl-1H-pyrrol-3-yl]propanoate
    • Dimethyl bilirubin
    • 19792-68-8
    • Bilirubin dimethyl diester
    • SCHEMBL3891408
    • 21H-Biline-8,12-dipropanoic acid, 2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-, dimethyl ester
    • InChIKey: UWZUXDQSJUVVTL-FLZZTMJYSA-N
    • Inchi: InChI=1S/C35H40N4O6/c1-9-22-21(6)34(42)39-29(22)16-27-20(5)25(12-14-33(41)45-8)31(37-27)17-30-24(11-13-32(40)44-7)19(4)26(36-30)15-28-18(3)23(10-2)35(43)38-28/h9-10,15-16,36-37H,1-2,11-14,17H2,3-8H3,(H,38,43)(H,39,42)/b28-15-,29-16-
    • SMILES: COC(CCC1C(C)=C(/C=C2\NC(=O)C(C=C)=C\2C)NC=1CC1NC(/C=C2\NC(=O)C(C)=C\2C=C)=C(C)C=1CCC(OC)=O)=O

Computed Properties

  • Exact Mass: 612.29500
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 14
  • Monoisotopic Mass: 612.294785
  • Heavy Atom Count: 45
  • Complexity: 1370
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.6
  • Topological Polar Surface Area: 142

Experimental Properties

  • LogP: 5.36560
  • PSA: 142.38000
  • Refractive Index: 1.671
  • Boiling Point: 850.7°Cat760mmHg
  • Flash Point: 468.3°C
  • Density: 1.286

21H-Biline-8,12-dipropanoicacid,2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-,8,12-dimethyl ester Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Frontier Specialty Chemicals
B612-9-10 mg
Bilirubin dimethyl ester
19792-68-8
10mg
$ 242.00 2022-11-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B612-9-25mg
Bilirubin dimethyl ester
19792-68-8
25mg
3034CNY
SHENG KE LU SI SHENG WU JI SHU
sc-263028-10 mg
Bilirubin dimethyl ester,
19792-68-8 ≥95%
10mg
¥1,444.00 2023-07-11

21H-Biline-8,12-dipropanoicacid,2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-,8,12-dimethyl ester Related Literature

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